2-Acetamino-5-thiocyanatothiazole

• IUPAC Name: (2-acetamido-1,3-thiazol-5-yl) thiocyanate
• InChI: InChI=1S/C6H5N3OS2/c1-4(10)9-6-8-2-5(12-6)11-3-7/h2H,1H3,(H,8,9,10)
• InChI Key: QHHQYUYWCFYKRB-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NC=C(S1)SC#N
• Molecular Formula: C6H5N3OS2
• Molecular Weight: 199.3 g/mol

Description

2-Acetamino-5-thiocyanatothiazole is a useful research compound. Its molecular formula is C6H5N3OS2 and its molecular weight is 199.3 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Prion Diseases Treatment : 2-Aminothiazoles, closely related to 2-Acetamino-5-thiocyanatothiazole, have shown potential as effective therapeutics for prion diseases. These compounds are promising for oral administration and achieve high brain concentrations in animals (Gallardo-Godoy et al., 2011).

• Impact on Turkey Reproduction : 2-Acetamido-5-nitrothiazole, a similar compound, was found to reduce egg production, fertility, hatchability, and weight gains in turkeys, highlighting its biological impact on animal reproduction (Price & Bottorff, 1954).

• Potential in Various Therapies : Ethylated thiazole-triazole acetamide hybrids have shown potent inhibitory effects against elastase, suggesting their use in treating skin melanoma, wrinkle formation, uneven pigmentation, and solar elastosis (Butt et al., 2019).

• Antibacterial and Anticancer Properties : Various 2-heteroaryl-triazoloquinazoline thiones and their derivatives have shown potential as antibacterial agents and cytotoxic agents against different cancer cells (Bilyi et al., 2015).

• Anticonvulsant Activity : 2-Aminobenzothiazole derivatives have been identified as having strong anticonvulsant effects, suggesting their potential as lead molecules for anticonvulsant drug development (Singh et al., 2022).

• Anticancer Activity in Various Cancers : 4-Thiazolidinones containing benzothiazole moiety show promising anticancer activity against a variety of cancers, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancers (Havrylyuk et al., 2010).

• Use in Antibiotics : Novel 2-aminothiazole N-oxides have potential as highly active beta-lactam antibiotics, although their stability in alkaline media is limited (Perrone et al., 1984).

• Antioxidant Agents : Some derivatives, such as 5-arylazo-2-chloroacetamido thiazole derivatives, exhibit potential as antioxidant agents (Hossan, 2020).

Synthesis routes and methods

Procedure details

To a mixture of 2-amino-5-thiocyanatothiazole (15.7 g, 0.1 mol) and pyridine (12 g, 0.15 mol) in methylene chloride (100 mL) was added acetic anhydride (1.2 g, 0.12 mol) at rt. The mixture was stirred at rt for 6 h. The mixture was concentrated to dryness and to the residue MeOH (50 mL) was added. The precipitates were collected and washed with water. The solid was dried and recrystallized from MeOH to afford 2-acetylamino-5-thiocyanatothiazole (15.2 g, 76%) as a solid, mp 212° C.